Cas no 1806837-72-8 (3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806837-72-8
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4854310
• Update Time: 2025-05-26

3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-9(11)8-5(4-13)3-6(14)7(15-8)1-2-12/h3,9H,1,14H2
• InChI Key： HRVGGEBESZEOOM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(CC#N)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.2
• Topological Polar Surface Area: 86.5

Additional information on 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806837-72-8)

3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806837-72-8) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with cyano, amino, and difluoromethyl groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's difluoromethyl moiety is particularly noteworthy, as fluorinated compounds are gaining traction in drug discovery for their enhanced metabolic stability and bioavailability. Recent studies highlight the importance of fluorinated pyridines in optimizing drug candidates, especially in oncology and CNS disorders. This aligns with trending searches like "fluorine in drug design" and "pyridine derivatives in medicine," reflecting industry interest.

From a synthetic chemistry perspective, 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile serves as a versatile building block. Its cyano and amino functional groups allow for diverse derivatization, enabling the creation of libraries for high-throughput screening. This capability is critical for addressing current challenges in fragment-based drug discovery, a hot topic in pharmaceutical R&D circles.

In agrochemical applications, this compound's structural features suggest potential in developing next-generation crop protection agents. The difluoromethyl group could contribute to improved pest resistance profiles, a key concern given rising global food security discussions. Searches like "sustainable agrochemicals" and "fluorinated pesticides" underscore this relevance.

Analytical characterization of CAS No. 1806837-72-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the pyridine ring proton environments and cyano group vibrations in IR spectra. These methods ensure precise quality control for research applications, addressing common queries about "compound purity analysis" in synthetic chemistry forums.

The stability profile of 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile under various conditions is another area of practical importance. Storage recommendations typically suggest anhydrous environments at controlled temperatures, reflecting broader industry concerns about chemical stability in research settings. This practical information responds to frequent search terms like "handling sensitive nitriles."

Looking forward, the compound's potential in click chemistry applications is being explored, particularly its amino group's reactivity in copper-catalyzed azide-alkyne cycloadditions. This positions it as relevant to the expanding field of bioconjugation techniques, a trending topic in medicinal chemistry publications and conference discussions.

Regulatory considerations for CAS No. 1806837-72-8 emphasize proper laboratory handling procedures, though it doesn't fall under restricted categories. This distinction is important for researchers comparing "research chemicals vs controlled substances," a common search comparison in academic procurement contexts.

In conclusion, 3-Amino-5-cyano-6-(difluoromethyl)pyridine-2-acetonitrile represents a compelling case study in modern functionalized heterocycle chemistry. Its multifaceted applications across drug discovery and crop science, combined with its structurally intriguing features, ensure continued scientific interest. As research into fluorinated nitrogen heterocycles expands, this compound will likely remain a subject of both academic study and industrial application development.